Amino-5-ethoxy-4-trifluoromethyl-benzonitrile

• Molecular Formula: C10H9F3N2O
• Molecular Weight: 230.19 g/mol
• IUPAC Name: 2-amino-5-ethoxy-4-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C10H9F3N2O/c1-2-16-9-3-6(5-14)8(15)4-7(9)10(11,12)13/h3-4H,2,15H2,1H3
• InChI Key: LCVOEBRLAUJMEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C#N)N)C(F)(F)F

Description

Amino-5-ethoxy-4-trifluoromethyl-benzonitrile is a useful research compound. Its molecular formula is C10H9F3N2O and its molecular weight is 230.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iron powder (40.96 g, 733 mmol) was added in small portions over 5 min to a stirred suspension of finely grinded 5-ethoxy-2-nitro-4-trifluoromethyl-benzonitrile from step 3 (42.79 g, 164.5 mmol) in MeOH (85 mL) and conc. HCl (102 mL) with water bath cooling keeping the internal temperature at 40-50° C. The resulting mixture was stirred for further 1 h at ca. 50° C. and then poured into ice cold H2O (700 mL). The precipitate was filtered, washed with water, dried, and dissolved in boiling EtOH (800 mL), activated carbon (ca. 10 g) was added, the mixture was refluxed for 45 min, the hot solution was filtered and evaporated to dryness to leave a yellow solid (31.81 g, 84%), which was used without further purification. MS (EI) 230.1 [M].